Cas no 1131451-62-1 (Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate)
Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate
- CS-0054750
- DB-319419
- ETHYL3-CYANO-3-(4-HYDROXYPIPERIDIN-1-YL)PYRROLIDINE-1-CARBOXYLATE
- 1131451-62-1
- PB31145
- DITRGHJAHPIEEN-UHFFFAOYSA-N
- SCHEMBL650151
- ethyl 3-cyano-3-(4-hydroxy-1-piperidyl)pyrrolidine-1-carboxylate
- P11682
-
- Inchi: 1S/C13H21N3O3/c1-2-19-12(18)15-8-5-13(9-14,10-15)16-6-3-11(17)4-7-16/h11,17H,2-8,10H2,1H3
- InChI Key: DITRGHJAHPIEEN-UHFFFAOYSA-N
- SMILES: OC1CCN(CC1)C1(C#N)CN(C(=O)OCC)CC1
Computed Properties
- Exact Mass: 267.15829154g/mol
- Monoisotopic Mass: 267.15829154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 76.8Ų
Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM180733-1g |
Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate |
1131451-62-1 | 95% | 1g |
$830 | 2021-08-05 | |
| Chemenu | CM180733-1g |
Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate |
1131451-62-1 | 95% | 1g |
$1582 | 2023-03-07 | |
| Chemenu | CM180733-100mg |
Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate |
1131451-62-1 | 95% | 100mg |
$633 | 2023-03-07 | |
| Chemenu | CM180733-250mg |
Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate |
1131451-62-1 | 95% | 250mg |
$949 | 2023-03-07 | |
| Alichem | A109005996-1g |
Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate |
1131451-62-1 | 95% | 1g |
$735.42 | 2023-09-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20120388-100MG |
ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate |
1131451-62-1 | 95% | 100MG |
¥ 1,425.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20120388-250MG |
ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate |
1131451-62-1 | 95% | 250MG |
¥ 2,283.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20120388-500MG |
ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate |
1131451-62-1 | 95% | 500MG |
¥ 3,801.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20120388-1G |
ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate |
1131451-62-1 | 95% | 1g |
¥ 5,695.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20120388-5G |
ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate |
1131451-62-1 | 95% | 5g |
¥ 17,087.00 | 2023-04-03 |
Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate
Introduction to Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate (CAS No. 1131451-62-1)
Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate (CAS No. 1131451-62-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The molecule consists of a pyrrolidine ring substituted with a cyano group, a hydroxypiperidine moiety, and an ethyl ester group, making it a versatile scaffold for chemical modifications and biological evaluations.
The structural complexity of Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate provides a foundation for its diverse biological activities. Recent studies have explored its potential as a modulator of various biological pathways, including those involved in neurodegenerative diseases, inflammation, and cancer. The presence of the cyano group and the hydroxypiperidine moiety contributes to its ability to interact with specific protein targets, thereby modulating their functions.
In the context of neurodegenerative diseases, Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate has been investigated for its neuroprotective properties. Research has shown that this compound can effectively reduce oxidative stress and inhibit the aggregation of misfolded proteins, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate could serve as a lead compound for the development of novel neuroprotective agents.
Beyond its neuroprotective effects, Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate has also been studied for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and compounds that can effectively modulate these responses have significant therapeutic potential. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. These findings highlight the potential of Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate as an anti-inflammatory agent.
In the realm of cancer research, Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate has shown promise as a potential anticancer agent. Studies have indicated that this compound can induce apoptosis in various cancer cell lines and inhibit tumor growth in xenograft models. The mechanism by which it exerts these effects is thought to involve the modulation of signaling pathways that regulate cell survival and proliferation. For instance, it has been shown to inhibit the activation of Akt/mTOR signaling, a pathway commonly dysregulated in many cancers.
The pharmacokinetic properties of Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate have also been evaluated to assess its suitability for therapeutic applications. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and acceptable metabolic stability. These properties are crucial for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.
In addition to its biological activities, the synthetic accessibility of Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate is another factor that contributes to its appeal as a research tool and potential drug candidate. Various synthetic routes have been developed to prepare this compound efficiently, allowing for the synthesis of large quantities for further studies. The ability to synthesize derivatives with modified functional groups also provides opportunities for optimizing the pharmacological properties of this scaffold.
The safety profile of Ethyl 3-cyano-3-(4-hydroxypiperidin-1-y l)pyrrolidine - 1 - carbox ylate strong > is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety evaluations will be necessary to ensure its suitability for human use.
In conclusion, Eth yl 3 - cy ano - 3 - (4 - hy droxy p iper idin - 1 - yl ) py rroli dine - 1 - car box ylate strong > (CAS No . 1 13 145 1 -62 - 1 ) is a promis ing com pound wit h mul tiple bi ologi cal ac tivi ties an d pot enti al thera peuti c appl icati ons . Its ne urop rotec tive , anti - infl amma tory , an d an tic anc er pr operti es mak e it an at trac tive ta rget fo r fu rthe r rese arch an d de velo pmen t . As re searc h con tinu es , th e ful l po ten tia l o f th is co mpou nd i s lik ely t o be rea lize d , po si ng i t as a va luab le ad dit ion t o th e ar sen al o f me dicinal ch emis try an d ph arma ceutic al re searc h . p >
1131451-62-1 (Ethyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate) Related Products
- 501446-66-8(tert-Butyl 4'-cyano-4-hydroxy-1,4'-bipiperidine-1'-carboxylate)
- 1119452-74-2(tert-Butyl 4-Cyano-4-pyrrolidin-1-ylpiperidine-1-carboxylate)
- 849928-27-4(tert-butyl 4-cyano-4-(dimethylamino)piperidine-1-carboxylate)
- 1131451-63-2(Ethyl 3-(4-hydroxypiperidin-1-YL)-3-methylpyrrolidine-1-carboxylate)
- 1364663-43-3(tert-Butyl 3-(tert-butoxycarbonylamino)-3-cyanopyrrolidine-1-carboxylate)
- 1131451-67-6(tert-butyl 3-(4-hydroxypiperidin-1-yl)-3-methylpyrrolidine-1-carboxylate)
- 871115-54-7(tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate)
- 1131451-66-5(tert-butyl 3-cyano-3-(4-hydroxypiperidin-1-yl)pyrrolidine-1-carboxylate)
- 1131451-51-8(ethyl 4-cyano-4-(4-hydroxy-1-piperidyl)piperidine-1-carboxylate)
- 729578-98-7(1-AZIRIDINECARBOXYLIC ACID, 2,2-DICYANO-3-ETHYL-, ETHYL ESTER)